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Compound of Interest

Compound Name: (E)-Naringenin chalcone

Cat. No.: B150382

(E)-Naringenin Chalcone: A Comprehensive
Technical Guide

(E)-Naringenin chalcone, a naturally occurring flavonoid, has garnered significant scientific
interest for its diverse pharmacological activities. This technical guide provides an in-depth
overview of its chemical identity, physicochemical properties, biological activities, and
underlying mechanisms of action, tailored for researchers, scientists, and drug development
professionals.

Chemical Identifiers and Physicochemical
Properties

(E)-Naringenin chalcone is systematically known as (E)-3-(4-hydroxyphenyl)-1-(2,4,6-
trinydroxyphenyl)prop-2-en-1-one. It is also commonly referred to as 2',4,4',6'-
tetrahydroxychalcone. The compound is characterized by the following identifiers:
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Identifier Value

73692-50-9 (for the (E)-isomer), 25515-46-2

CAS Number _
(trans-isomer)
Molecular Formula C15H120s5
Molecular Weight 272.25 g/mol
E)-3-(4-hydroxyphenyl)-1-(2,4,6-
IUPAC Name (E)-3-(4-hy ypheny))-1-(

trihydroxyphenyl)prop-2-en-1-one

InChI=1S/C15H1205/c16-10-4-1-9(2-5-10)3-6-
InChl 12(18)15-13(19)7-11(17)8-14(15)20/h1-8,16-
17,19-20H/b6-3+

InChlKey YQHMWTPYORBCMF-ZZXKWVIFSA-N

C1=CC(=CC=C1C=CC(=0)C2=C(C=C(C=C20)
0)0)O

Canonical SMILES

C1=CC(=CC=C1/C=C/C(=0)C2=C(C=C(C=C2
0)0)0)0

Isomeric SMILES

The physicochemical properties of (E)-Naringenin chalcone are summarized below, providing
essential data for experimental design and formulation development.

Property Value
Melting Point 173-174 °C
pKa (Predicted) 6.82 +0.40
- DMF: 15 mg/mL; DMSO: 10 mg/mL; Ethanol: 1
Solubility )
mg/mL; PBS (pH 7.2): Slightly soluble
Appearance Light yellow to orange solid

Biological Activities and Quantitative Data
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(E)-Naringenin chalcone exhibits a broad spectrum of biological activities, including anti-

inflammatory, anti-allergic, anti-diabetic, and anti-cancer effects. The following table

summarizes key quantitative data from various in vitro and in vivo studies.

Biological Activity

Model System

Key Findings

Anti-inflammatory

TPA-induced ear edema in

mice

Topical application of 2%

naringenin chalcone reduced

ear swelling.[1][2]

Arachidonic acid-induced ear

edema in mice

More active against AA-
induced inflammation than

TPA-induced inflammation.[1]

[2]

IgE-mediated passive

Showed strong antiallergic

activity after intravenous

Anti-allergic o )
cutaneous anaphylaxis in mice  (0.02%) and topical (2%)
administration.[1][2]
) Induced apoptosis in a dose-
) U87MG human glioblastoma
Anti-cancer dependent manner (0-100

cells

pUM).

SENCAR mouse skin

transformed (SST) cells

Inhibited proliferation with an
IC50 of 92 pg/ml.

SENCAR mouse skin
transformed tumor (SST-T)
cells

Inhibited proliferation with an
IC50 of 184 pg/ml.

Anti-diabetic

Diabetic mice model

Increased plasma adiponectin

levels.

Signaling Pathways

(E)-Naringenin chalcone modulates several key signaling pathways implicated in

inflammation and cancer. Its mechanism of action often involves the regulation of protein

kinases and transcription factors that control cellular processes like proliferation, apoptosis, and

the inflammatory response.
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Anti-inflammatory Signaling

(E)-Naringenin chalcone exerts its anti-inflammatory effects by inhibiting the MAPK and NF-
KB signaling pathways. Upon inflammatory stimuli, these pathways are typically activated,
leading to the production of pro-inflammatory mediators. (E)-Naringenin chalcone can
interfere with this cascade, reducing the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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